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Welcome to the technical support center for handling and application of sodium 4-(1,1-
dimethylpropyl)phenolate (also known as sodium 4-tert-amylphenolate). This guide is
designed for researchers, chemists, and drug development professionals who may encounter
challenges when trying to solubilize this compound, particularly in non-polar organic solvents.
We will explore the underlying chemical principles and provide actionable troubleshooting steps
and detailed protocols to ensure your experiments proceed smoothly and efficiently.

Frequently Asked Questions (FAQS)

Q1: Why is sodium 4-(1,1-dimethylpropyl)phenolate so
difficult to dissolve in non-polar solvents like toluene,
hexane, or dichloromethane?

This is a classic case of "like dissolves like."[1][2][3] Sodium 4-(1,1-dimethylpropyl)phenolate
is an ionic salt. It consists of a positive sodium cation (Na+) and a negative phenolate anion
(C11H1507)[4][5][6]. This ionic nature makes it highly polar.
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» Polar Solutes: lonic compounds like this phenolate require polar solvents (e.g., water,
ethanol, DMSO) that can effectively surround and stabilize the separated ions through strong
ion-dipole interactions.[1][2]

e Non-Polar Solvents: Non-polar solvents such as toluene and hexane lack the ability to
stabilize these charged ions. Their primary intermolecular forces are weak London dispersion
forces, which cannot overcome the strong electrostatic attraction holding the ionic lattice of
the salt together.[2][3]

Consequently, there is a significant energy mismatch, and the salt remains largely insoluble.

Q2: | need to run a reaction with this phenolate in a non-
polar solvent. What is the most effective way to achieve
solubilization?

The most robust and widely used technique for this scenario is Phase-Transfer Catalysis
(PTC).[7][8][9] A phase-transfer catalyst is a special agent that facilitates the migration of a
reactant (in this case, the phenolate anion) from one phase (aqueous or solid) into another
phase (organic/non-polar) where the reaction needs to occur.[9]

The most common PTCs for this purpose are quaternary ammonium salts (often called "quat
salts"), such as tetrabutylammonium bromide (TBAB) or Aliquat 336.[10][11] The catalyst works
by exchanging its own anion (e.g., bromide) for the phenolate anion at the phase interface. The
resulting quaternary ammonium phenolate is a large, lipophilic (oil-loving) ion pair that is now
soluble in the non-polar organic solvent, where it can participate in the desired reaction.[7][10]

Q3: Can | just add a little bit of a polar "co-solvent" like
DMSO or DMF to my toluene to get the phenolate to
dissolve?

While adding a polar aprotic co-solvent can sometimes improve solubility, it is often less
effective than PTC and can complicate your reaction.[12][13]

e How it works: A small amount of a co-solvent like DMSO can increase the overall polarity of
the solvent mixture, which may help to dissolve a minor amount of the ionic salt.[12]
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¢ Potential Downsides:

o Incomplete Solubilization: You may still not achieve the desired concentration for an
efficient reaction rate.

o Reaction Interference: The co-solvent might react with your starting materials or reagents,
leading to unwanted side products.

o Difficult Removal: Removing high-boiling point polar aprotics like DMSO or DMF during
product workup can be challenging.

For most synthetic applications requiring an anionic nucleophile in a non-polar medium, Phase-
Transfer Catalysis is the superior and more predictable method.[14]

Troubleshooting Guide: Common Experimental
Issues

Here we address specific problems you might encounter and provide direct, actionable
solutions.

Problem 1: My phenolate salt is a solid clump at the
bottom of the flask. It won't dissolve in toluene even
with heating and vigorous stirring.

Cause: This is the expected behavior due to the polarity mismatch discussed in FAQ Q1. The
thermal energy from heating is insufficient to overcome the lattice energy of the salt in a non-
polar environment.

Solution: Implement Phase-Transfer Catalysis. You need to add a catalyst to transport the
phenolate anion into the organic phase. A quaternary ammonium salt is the ideal choice.

o Recommended Catalyst: Tetrabutylammonium bromide (TBAB) or Tetrabutylammonium
hydrogen sulfate (TBAHS).

e Loading: Start with 1-5 mol% relative to your limiting reagent.
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e See Protocol 1 for a detailed step-by-step guide.

Problem 2: After adding a phase-transfer catalyst, my
reaction mixture has formed a thick, un-stirrable
emulsion or a third layer between the solvent and the
solid.

Cause: This can happen for a few reasons:

» Excess Catalyst: Using too much phase-transfer catalyst can lead to the formation of
complex aggregates or a separate, catalyst-rich phase.[7]

» Trace Water: If your solid phenolate or solvent is not sufficiently dry, the small amount of
water can create a microemulsion with the catalyst and salt.

» High Concentration: Very high concentrations of reactants can sometimes lead to the "oiling
out" of the catalyst-phenolate complex.[15]

Solutions:

» Reduce Catalyst: If you used more than 5 mol%, try repeating the experiment with a lower
loading (1-2 mol%).

e Add More Solvent: Diluting the reaction mixture with more of your non-polar solvent can
sometimes break the emulsion.

e Add Brine: If you suspect water is the issue, adding a small amount of saturated agqueous
sodium chloride (brine) can help break the emulsion by increasing the polarity of the
agueous micro-phase, forcing a cleaner separation.[16] Be aware this adds water to your
system, which may not be desirable for all reactions.

o Ensure Anhydrous Conditions: Dry your phenolate salt in a vacuum oven and use anhydrous

grade solvent to prevent this issue from the start.

Problem 3: The reaction is working, but it's extremely
slow. | suspect low solubility is still the limiting factor.
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Cause: Even with a PTC, the rate of anion transfer into the organic phase can be slow, limiting
the overall reaction rate. The choice and lipophilicity of the catalyst play a crucial role.[10][17]

Solutions:

» Increase Catalyst Lipophilicity: The "greasier” the quaternary ammonium salt, the better it is
at solubilizing in the organic phase. If TBAB (with four butyl chains) is slow, switch to a
catalyst with longer alkyl chains, such as tetrahexylammonium bromide or Aliquat 336 (a
mixture of trioctyl/decyl methylammonium chloride).

» Increase Temperature: Gently heating the reaction (e.g., to 50-80 °C) will increase both the
reaction rate and the efficiency of the phase-transfer process.

o Consider a Crown Ether: For specific applications, a crown ether like 18-crown-6 can be a
highly effective (though more expensive) alternative. It works by encapsulating the sodium
cation (Na+), making the entire ion pair more soluble in the organic phase.[7]

Data & Protocols
Table 1: Qualitative Solubility of Sodium 4-(1,1-
dimethylpropyl)phenolate
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Solvent Solvent Type Predicted Solubility Rationale / Notes
) ) Forms a basic
Water Polar Protic Highly Soluble )
solution.[18][19]
Can engage in
_ hydrogen bonding and
Ethanol Polar Protic Soluble
has a polar hydroxyl
group.[20]
Moderately polar, may
Tetrahydrofuran (THF)  Polar Aprotic Sparingly Soluble dissolve small
amounts.[20]
Lacks polarity to
Toluene Non-Polar Insoluble o
stabilize ions.[3]
Lacks polarity to
Hexane Non-Polar Insoluble o
stabilize ions.[3]
) ) Slightly polar, but
Dichloromethane ) Very Sparingly ) .
Polar Aprotic generally insufficient
(DCM) Soluble

for ionic salts.

Protocol 1: General Procedure for Solubilization and
Reaction Using a Phase-Transfer Catalyst

This protocol describes a typical setup for a reaction, such as an alkylation of the phenolate, in
a non-polar solvent.

Materials:

Sodium 4-(1,1-dimethylpropyl)phenolate (1.0 eq)

Anhydrous non-polar solvent (e.g., Toluene)

Phase-Transfer Catalyst (e.g., Tetrabutylammonium bromide, TBAB) (0.02 eq, 2 mol%)

Electrophile (e.g., Alkyl Halide) (1.1 eq)
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» Reaction flask, condenser, magnetic stirrer, and inert atmosphere setup (e.g., Nitrogen or
Argon)

Procedure:

Setup: To a dry reaction flask equipped with a magnetic stir bar, add the sodium 4-(1,1-
dimethylpropyl)phenolate solid and the tetrabutylammonium bromide (TBAB) catalyst.

 Inert Atmosphere: Seal the flask and purge with an inert gas (N2 or Ar) for 5-10 minutes.
e Solvent Addition: Add the anhydrous toluene via syringe.

 Stirring: Begin vigorous stirring. You should observe that while the bulk of the phenolate
remains a solid, the solution may become slightly hazy as the catalyst begins to form the
soluble ion pair in the organic phase.

o Reagent Addition: Add the electrophile (e.g., benzyl bromide) to the stirring suspension.

o Heating: Gently heat the reaction mixture to the desired temperature (e.g., 60 °C). The
reaction is now biphasic (solid-liquid), and the catalyst will continuously shuttle the phenolate
anion into the liquid phase to react.

e Monitoring: Monitor the reaction progress by TLC or GC/LC-MS until the starting material is
consumed.

e Workup: Upon completion, cool the reaction, filter off any remaining solids (like the sodium
bromide byproduct), and proceed with a standard aqueous workup to remove the catalyst.

Visualization of Key Processes
Phase-Transfer Catalysis Mechanism

The diagram below illustrates how a quaternary ammonium salt (Q*X~) facilitates the transfer
of the phenolate anion (ArO~) from a solid phase into a non-polar organic solvent to react with
an alkyl halide (R-Br).
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Mechanism of Solid-Liquid Phase Transfer Catalysis

Organic Phase (e.g., Toluene)

Solid Phase (insoluble) ‘ Quaternary Ammonium Sak (Catalys?) ‘ x ‘ 2. Reaction in Organic Phase Electrophile "N ,.{ Catalyst (Reformed)
[ ! ) |
Sodium 4-(1, INa*ArO} H
1. Anion Exchange at Interface J

il
Soluble lon Pair  Q*Ar0-

4. Catalyst Regeneration Cycle

Click to download full resolution via product page

Mechanism of Phase Transfer Catalysis (PTC).

Troubleshooting Flowchart

Use this flowchart to diagnose and solve common solubilization issues.
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Solubilization Troubleshooting Flowchart
Start: Phenolate is insoluble
in non-polar solvent

Have you added a
Phase-Transfer Catalyst (PTC)?

A4 A4

Solutions: Solutions:
1. Reduce PTC amount. 1. Increase reaction temperature.
2. Add more solvent. 2. Use a more lipophilic PTC
3. Ensure anhydrous conditions. (e.g., Tetrahexylammonium salt).

Click to download full resolution via product page

Troubleshooting guide for solubilization issues.

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1629987/docs?utm_src=pdf-body-img#technical-support-center-solubilizing-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

e OperaChem. (2023, July 2). Phase transfer catalysis (PTC). Available from: [Link]

Tundo, P., & Venturello, P. (2012). Effects of Charge Separation, Effective Concentration,
and Aggregate Formation on the Phase Transfer Catalyzed Alkylation of Phenol. Journal of
the American Chemical Society. Available from: [Link]

Maruoka, K. (Ed.). (2008).

Chen, J., et al. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends.
Biomedical Journal of Scientific & Technical Research. Available from: [Link]

Yaday, G. D. (2005). Phase-Transfer Catalysis in Organic Syntheses.

Landini, D., Maia, A., & Montanari, F. (2012). Effects of charge separation, effective
concentration, and aggregate formation on the phase transfer catalyzed alkylation of phenol.
PubMed. Available from: [Link]

Vapourtec. (2012, March 14). Phase-Transfer Catalysis under Continuous Flow Conditions:
An Alternative Approach to the Biphasic Liquid/Liquid O-Alkylation of Phenols. Available
from: [Link]

Diez-Barra, E., et al. (2006). Phase Transfer Catalysis without Solvent.

Slideshare. Phase transfer catalysis : Theory and application. Available from: [Link]

ResearchGate. (2026, January 18). Phenol alkylation under phase transfer catalysis
conditions: Insights on the mechanism and kinetics from computations. Available from: [Link]

Sheldon, R. A. (2014). Toward advanced ionic liquids. Polar, enzyme-friendly solvents for
biocatalysis. PMC - NIH. Available from: [Link]

Kelly, G., et al. (2022, November 1). Dissolution Method Troubleshooting: An Industry
Perspective. American Pharmaceutical Review. Available from: [Link]

AP Chemistry. 3.10 Solubility. Available from: [Link]

BuyersGuideChem. Sodium 4-(1,1-dimethylpropyl)phenolate. Available from: [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://operachem.com/phase-transfer-catalysis-ptc/
https://pubs.acs.org/doi/10.1021/ja304917t
https://biomedres.us/fulltexts/BJSTR.MS.ID.007109.php
https://pubmed.ncbi.nlm.nih.gov/22897451/
https://www.vapourtec.com/flow-chemistry-resource-centre/publication-library/phase-transfer-catalysis-under-continuous-flow-conditions-an-alternative-approach-to-the-biphasic-liquid-liquid-o-alkylation-of-phenols/
https://www.slideshare.net/slideshow/phase-transfer-catalysis-theory-and-application/266858197
https://www.researchgate.net/publication/348630327_Phenol_alkylation_under_phase_transfer_catalysis_conditions_Insights_on_the_mechanism_and_kinetics_from_computations
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4082245/
https://www.americanpharmaceuticalreview.com/Featured-Articles/590503-Dissolution-Method-Troubleshooting-An-Industry-Perspective/
https://www.apchem.org/3-10-solubility
https://www.benchchem.com/product/b1629987/docs?utm_src=pdf-body#technical-support-center-solubilizing-sodium-4-1-1-dimethylpropyl-phenolate
https://www.buyersguidechem.com/cas_31366-95-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Wikipedia. Phenolates. Available from: [Link]

e CK-12 Foundation. Flexi answers - Do ionic compounds dissolve in nonpolar solvents?.
Available from: [Link]

o Royal Society of Chemistry. (2013). Understanding the role of co-solvents in the dissolution
of cellulose in ionic liquids. Green Chemistry. Available from: [Link]

e PubChem. Sodium 4-(2-methylbutan-2-yl)phenolate. Available from: [Link]

o Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Available from: [Link]

o University of Rochester. Troubleshooting: The Workup. Available from: [Link]

e Chemical Analytica. sodium phenolate. Available from: [Link]

e Cheméo. Phenol, 4-(1,1-dimethylpropyl)-. Available from: [Link]

e Yalkowsky, S. H., & Valvani, S. C. (1976). Solubility of nonelectrolytes in polar solvents IV:
nonpolar drugs in mixed solvents. PubMed. Available from: [Link]

e Cheméo. Chemical Properties of Phenol, 4-(1,1-dimethylpropyl)- (CAS 80-46-6). Available
from: [Link]

o ResearchGate. (2022, January 4). How do you dissolve chemicals in the culture medium?.
Available from: [Link]

e ACS Publications. (2022, July 14). Solubility of Organic Salts in Solvent—Antisolvent
Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach.
Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://en.wikipedia.org/wiki/Phenolates
https://flexbooks.ck12.org/cbook/ck-12-chemistry-flexbook-2.0/section/13.2/primary/lesson/solvents-and-solutes-chem/
https://pubs.rsc.org/en/content/articlelanding/2013/gc/c3gc40279c
https://pubchem.ncbi.nlm.nih.gov/compound/23707506
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/03%3A_Crystallization/3.06%3A_Troubleshooting/3.6F%3A_Troubleshooting
http://www.chem.rochester.edu/notvoodoo/pages/workup.php?page=troubleshooting
https://www.chemical-analytica.com/search/sodium_phenolate
https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl
https://pubmed.ncbi.nlm.nih.gov/972688/
https://www.chemeo.com/properties/Phenol%2C%204-%281%2C1-dimethylpropyl%29--%28CAS%2080-46-6%29
https://www.researchgate.net/post/How_do_you_dissolve_chemicals_in_the_culture_medium
https://pubs.acs.org/doi/10.1021/acs.jctc.2c00329
https://www.benchchem.com/product/b1629987?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

1. Mastering Solubility Rules: Your Guide to Dissolving lonic Compounds - Resources |
PASCO [pasco.com]

2. chemistrystudent.com [chemistrystudent.com]
3. ckl12.org [ck12.0rg]
4. Sodium 4-amino phenate | 31366-95-7 [chemnet.com]

5. Sodium 4-(1,1-dimethylpropyl)phenolate | C11H16 O . Na - BuyersGuideChem
[buyersguidechem.com]

6. Sodium 4-(2-methylbutan-2-yl)phenolate | C11H15NaO | CID 23707506 - PubChem
[pubchem.ncbi.nim.nih.gov]

7. Phase transfer catalysis (PTC) - operachem [operachem.com]

8. biomedres.us [biomedres.us]

9. Phase transfer catalysis : Theory and application | PPTX [slideshare.net]
10. pubs.acs.org [pubs.acs.org]

11. vapourtec.com [vapourtec.com]

12. Understanding the role of co-solvents in the dissolution of cellulose in ionic liquids -
Green Chemistry (RSC Publishing) [pubs.rsc.org]

13. Solubility of nonelectrolytes in polar solvents IV: nonpolar drugs in mixed solvents -
PubMed [pubmed.nchi.nlm.nih.gov]

14. crdeepjournal.org [crdeepjournal.org]
15. chem.libretexts.org [chem.libretexts.org]
16. Troubleshooting [chem.rochester.edu]

17. Effects of charge separation, effective concentration, and aggregate formation on the
phase transfer catalyzed alkylation of phenol - PubMed [pubmed.ncbi.nim.nih.gov]

18. SODIUM PHENOLATE, SOLID | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

19. CAS 139-02-6: Phenol, sodium salt | CymitQuimica [cymitquimica.com]
20. sodium phenolate [chemister.ru]

To cite this document: BenchChem. [Technical Support Center: Solubilizing Sodium 4-(1,1-
dimethylpropyl)phenolate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629987/docs#technical-support-center-solubilizing-
sodium-4-1-1-dimethylpropyl-phenolate]

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.pasco.com/resources/articles/solubility-rules
https://www.pasco.com/resources/articles/solubility-rules
https://www.chemistrystudent.com/ap-chemistry/3-substances-and-mixtures/solubility.html
https://www.ck12.org/flexi/chemistry/liquid-liquid-solutions/do-ionic-compounds-dissolve-in-nonpolar-solvents/
https://www.chemnet.com/cas/en/31366-95-7/Sodium-4-amino-phenate.html
https://buyersguidechem.com/chemicalproperty_723707513540.html
https://buyersguidechem.com/chemicalproperty_723707513540.html
https://pubchem.ncbi.nlm.nih.gov/compound/23707506
https://pubchem.ncbi.nlm.nih.gov/compound/23707506
https://www.operachem.com/phase-transfer-catalysis-ptc/
https://biomedres.us/fulltexts/BJSTR.MS.ID.007237.php
https://www.slideshare.net/slideshow/phase-transfer-catalysis-theory-and-application/267225579
https://pubs.acs.org/doi/abs/10.1021/ja304808u
https://www.vapourtec.com/flow-chemistry-resource-centre/publications-citing-vapourtec/phase-transfer-catalysis-under-continuous-flow-conditions-an-alternative-approach-to-the-biphasic-liquidliquid-o-alkylation-of-phenols/
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc42244e
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc42244e
https://pubmed.ncbi.nlm.nih.gov/978408/
https://pubmed.ncbi.nlm.nih.gov/978408/
http://www.crdeepjournal.org/wp-content/uploads/2014/10/Vol-3-1-1-GJCR-1.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/03%3A_Crystallization/3.06%3A_Step-by-Step_Procedures/3.6F%3A_Troubleshooting
https://www.chem.rochester.edu/notvoodoo/pages/troubleshooting.php?page=workup
https://pubmed.ncbi.nlm.nih.gov/22856542/
https://pubmed.ncbi.nlm.nih.gov/22856542/
https://cameochemicals.noaa.gov/chemical/1518
https://cameochemicals.noaa.gov/chemical/1518
https://cymitquimica.com/cas/139-02-6/
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7430
https://www.benchchem.com/product/b1629987/docs#technical-support-center-solubilizing-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987/docs#technical-support-center-solubilizing-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987/docs#technical-support-center-solubilizing-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987/docs#technical-support-center-solubilizing-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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